Cas no 827613-08-1 (L-Leucine, N-[(benzoylamino)carbonyl]glycyl-)

• Product name: L-Leucine, N-[(benzoylamino)carbonyl]glycyl-
• CAS No: 827613-08-1
• MF: C₁₆H₂₁N₃O₅
• MW: 335.35504
• CID: 682949
• PubChem ID: 71417224

L-Leucine, N-[(benzoylamino)carbonyl]glycyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-[(benzoylamino)carbonyl]glycyl-
• (2S)-2-[[2-(benzoylcarbamoylamino)acetyl]amino]-4-methylpentanoic acid
• N-(Benzoylcarbamoyl)glycyl-L-leucine
• DTXSID40836567
• 827613-08-1

• Inchi： InChI=1S/C16H21N3O5/c1-10(2)8-12(15(22)23)18-13(20)9-17-16(24)19-14(21)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,18,20)(H,22,23)(H2,17,19,21,24)/t12-/m0/s1
• InChI Key： ZTGGOQKVWNXBQM-LBPRGKRZSA-N
• SMILES： CC(C)CC(C(=O)O)NC(=O)CNC(=O)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 335.14812078g/mol
• Monoisotopic Mass: 335.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų